Cas no 913642-92-9 (Tert-butyl 3-bromo-1-cyclohexylpropylcarbamate)

• Product Name: Tert-butyl 3-bromo-1-cyclohexylpropylcarbamate
• CAS No: 913642-92-9
• MF: C₁₄H₂₆BrNO₂
• MW: 320.265743732452
• CID: 2117347
• Update Time: 2023-08-03

Tert-butyl 3-bromo-1-cyclohexylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-1-cyclohexylpropylcarbamate
• AB24713
• Tert-butyl 3-bromo-1-cyclohexylpropylcarbamate

• Inchi： 1S/C14H26BrNO2/c1-14(2,3)18-13(17)16-12(9-10-15)11-7-5-4-6-8-11/h11-12H,4-10H2,1-3H3,(H,16,17)
• InChI Key： SJYBJDIOAVOWPD-UHFFFAOYSA-N
• SMILES： BrCCC(C1CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 319.115
• Monoisotopic Mass: 319.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3